1-Chloro-1,1,2,2,3,3-hexafluoro-3-((trifluorovinyl)oxy)propane

• CAS No.: 80962-91-0
• Molecular Formula: C5ClF9O
• Molecular Weight: 282.49 g/mol
• IUPAC Name: 1-chloro-1,1,2,2,3,3-hexafluoro-3-(1,2,2-trifluoroethenoxy)propane
• InChI: InChI=1S/C5ClF9O/c6-4(12,13)3(10,11)5(14,15)16-2(9)1(7)8
• InChI Key: BSYZCTLPTCSJLJ-UHFFFAOYSA-N
• Canonical SMILES: C(=C(F)F)(OC(C(C(F)(F)Cl)(F)F)(F)F)F

Description

EINECS 279-637-3: is a chemical compound listed in the European INventory of Existing Commercial chemical Substances (EINECS). This inventory includes substances that were deemed to be on the European Community market between January 1, 1971, and September 18, 1981 .

Chemical Reactions Analysis

EINECS 279-637-3 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

EINECS 279-637-3 has several scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is used in biological studies to understand its effects on different biological systems.

Medicine: It is used in medicinal chemistry for the development of new drugs and therapeutic agents.

Industry: It is used in various industrial processes, including the manufacture of other chemicals and materials.

Mechanism of Action

The mechanism of action of EINECS 279-637-3 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

EINECS 279-637-3 can be compared with other similar compounds listed in the EINECS inventory. Some of these similar compounds include:

Amyl nitrite: (EINECS 203-770-8)

Bismuth tetroxide: (EINECS 234-985-5)

Mercurous oxide: (EINECS 239-934-0)

These compounds share some similarities in their chemical structure and properties but also have unique characteristics that distinguish them from EINECS 279-637-3 .